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Compound of Interest

Compound Name: 4-Fluoro-2-nitrophenol

Cat. No.: B1295195

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Fluoro-2-nitrophenol (CAS No. 394-33-2), ensuring the safety of laboratory personnel and
compliance with environmental regulations. This compound is a hazardous chemical and must
be handled with care throughout its lifecycle, including disposal.

Immediate Safety and Hazard Information

4-Fluoro-2-nitrophenol is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or comes into contact with skin.[1][2] It is also known to cause skin and serious eye
irritation.[2][3][4] Prolonged or repeated exposure may lead to eye injury.[4] Therefore, strict
adherence to safety protocols is mandatory.

Hazard Classification Summary
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Source: Sigma-Aldrich, Thermo Fisher Scientific Chemicals, ECHEMI Safety Data Sheets[1][2]
[3]

Personal Protective Equipment (PPE)

Before handling 4-Fluoro-2-nitrophenol, all personnel must be equipped with the following
personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator,
such as a dust mask type N95 (US), is necessary if exposure limits are exceeded or if
irritation is experienced.[1][3]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2][5]

Step-by-Step Disposal Procedure

1. Waste Collection and Storage:

o Waste Segregation: Do not mix 4-Fluoro-2-nitrophenol waste with other waste streams. It
should be collected in a dedicated, properly labeled hazardous waste container.
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o Container Requirements: The container must be tightly closed, made of a compatible
material, and stored in a cool, dry, and well-ventilated area.[2][3][6]

e Labeling: Clearly label the waste container as "Hazardous Waste: 4-Fluoro-2-nitrophenol”
and include the relevant hazard symbols.

2. Spill and Contamination Management:

In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[7]
» Control Ignition Sources: Remove all sources of ignition from the spill area.[2]

e Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the
spill. Do not use combustible materials like sawdust.

o Cleanup: Carefully collect the absorbed material and contaminated debris using non-
sparking tools and place it into the designated hazardous waste container.[2]

e Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water. All cleaning materials must also be disposed of as hazardous waste.

» Personal Decontamination: If skin contact occurs, wash the affected area immediately with
plenty of soap and water for at least 15 minutes.[3] If eye contact occurs, flush with copious
amounts of water for at least 15 minutes and seek immediate medical attention.[3][6]

3. Final Disposal:

e Regulatory Compliance: The disposal of 4-Fluoro-2-nitrophenol is governed by local,
regional, and national hazardous waste regulations.[6][8] Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

o Approved Disposal Facility: This chemical waste must be disposed of through a licensed
hazardous waste disposal company.[9] Common disposal methods for nitrophenols include:

o Incineration: High-temperature incineration in a licensed facility is a preferred method for
destroying organic hazardous waste.[5]
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o Landfill: Disposal in a specially licensed landfill for chemical waste may be an option, but it
is generally less preferred than destructive methods.[5]

e Do Not:

o

Pour 4-Fluoro-2-nitrophenol down the drain.[9]

[e]

Dispose of it in the regular trash.

Allow it to enter the environment.

o

Disposal Decision Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR01570_msds.pdf
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start: 4-Fluoro-2-nitrophenol Waste G@

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Is there a spill?

Follow Spill Cleanup Procedure:
1. Evacuate & Ventilate
2. Contain with inert material
3. Collect in sealed container
4. Decontaminate area

Collect Waste in a
Designated, Labeled Container

Store container in a cool, dry,
well-ventilated area

Contact Institutional EHS for Pickup

End: Waste Transferred to
Licensed Disposal Facility
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Caption: Decision workflow for the safe handling and disposal of 4-Fluoro-2-nitrophenol
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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